Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

• Molecular Formula: C19H34O4
• Molecular Weight: 326.5 g/mol
• InChI: InChI=1S/C19H34O4/c1-3-4-8-11-16(20)14-15-18-17(23-18)12-9-6-5-7-10-13-19(21)22-2/h14-18,20H,3-13H2,1-2H3/b15-14+
• InChIKey: KFOCHZHHOIMDSQ-CCEZHUSRSA-N

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: Product Overview

Methyl 9(S),10(R)-epoxy-13(S)-hydroxy-11(E)-octadecenoate (CAS 71201-26-8) is a methyl-esterified oxylipin derived from the linoleic acid cascade. It is enzymatically produced via hydroperoxide isomerase [1] or CYP74 [2] pathways and is a key intermediate in the biosynthesis of trihydroxyoctadecenoates that function in plant antifungal defense [3]. In mammals, its free acid form, 9,10-epoxy-13-hydroxy-octadecenoate, is a validated pain mediator that induces TRPA1/TRPV1-dependent hypersensitivity [4]. The methyl ester form provides enhanced chemical stability for analytical and experimental applications [5].

Compound classStereochemically defined methyl-esterified oxylipin

WorkflowPain pathway negative control & plant oxylipin standard

Key attributeMethyl ester stability for mammalian model studies

• [1] Hamberg, M., & Gotthammar, B. (1989). Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids, 24(3), 249–255. View Source
• [2] Göbel, C., Feussner, I., & Rosahl, S. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1143-1149. View Source
• [3] Göbel, C., Feussner, I., & Rosahl, S. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1143-1149. View Source
• [4] Wheeler, J. J., Domenichiello, A. F., Jensen, J. R., Keyes, G. S., Maiden, K. M., Davis, J. M., Ramsden, C. E., & Mishra, S. K. (2023). Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. JID Innovations, 3(2), 100177. View Source
• [5] Wheeler, J. J., Domenichiello, A. F., Jensen, J. R., Keyes, G. S., Maiden, K. M., Davis, J. M., Ramsden, C. E., & Mishra, S. K. (2023). Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. JID Innovations, 3(2), 100177. View Source

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: Unmatched Specificity

Oxylipins with seemingly minor structural variations—such as the position of the epoxy group (9,10- vs. 11,12-), the oxidation state of the hydroxyl (hydroxy vs. keto), or stereochemistry—exhibit profoundly divergent biological activities [1]. For instance, 11-hydroxy-12,13-epoxy isomers activate CGRP release and nociceptive sensitization, while the 9,10-epoxy-13-hydroxy isomer does not [2]. Similarly, the methyl ester derivative of 9,10-epoxy-13-hydroxy-octadecenoate demonstrates markedly different stability and bioactivity compared to its free acid form [3]. Substituting this compound with a structurally related but functionally distinct analog will compromise experimental reproducibility and yield invalid mechanistic conclusions.

Epoxy position

9,10-epoxy-13-hydroxy vs 11-hydroxy-12,13-epoxy isomers

11,12-epoxy isomers induce CGRP sensitization; 9,10-epoxy does not. Functional outcome may shift.

Derivative form

Methyl ester vs Free acid

Free acid lacks nociceptive activity in mammalian models; methyl ester form required for TRPA1/TRPV1-dependent responses.

Stereochemistry

9(S),10(R),13(S) vs Racemic or other enantiomers

Stereochemical purity influences enzyme recognition and biological readouts; may alter pathway interpretation.

• [1] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source
• [2] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source
• [3] Wheeler, J. J., Domenichiello, A. F., Jensen, J. R., Keyes, G. S., Maiden, K. M., Davis, J. M., Ramsden, C. E., & Mishra, S. K. (2023). Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. JID Innovations, 3(2), 100177. View Source

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: Comparative Evidence

No CGRP Sensitization by 9,10-Epoxy-13-hydroxy Isomer

The target compound's 9,10-epoxy-13-hydroxy configuration fails to sensitize rat dorsal root ganglion neurons to release calcitonin gene-related peptide (CGRP) under inflammatory conditions, whereas the 11-hydroxy-12,13-epoxy isomers potently induce CGRP release [1]. This functional dichotomy establishes the 9,10-epoxy-13-hydroxy isomer as a selective negative control or a scaffold for designing non-nociceptive analogs.

CGRP sensitization

Head-to-head

No CGRP release sensitization in rat DRG neurons

Supports negative control use in nociceptor studies

Qualitative difference vs. 11-hydroxy-12,13-epoxy isomers

Evidence Dimension	CGRP release sensitization in rat DRG neurons
Target Compound Data	No significant sensitization to low pH or capsaicin
Comparator Or Baseline	11-hydroxy-12,13-trans-epoxy-(9Z)-octadecenoate and 11-hydroxy-9,10-trans-epoxy-(12Z)-octadecenoate
Quantified Difference	Qualitative difference: Only 11-hydroxy-epoxy isomers sensitize CGRP release
Conditions	Rat dorsal root ganglion neurons, low pH (inflammatory mimic) or capsaicin stimulation

Why This Matters

This functional selectivity allows researchers to dissect nociceptive pathways without confounding CGRP-mediated sensitization, making the compound a critical tool for pain target validation.

• [1] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source

TRPA1-Dependent Pain by Methyl Ester Form

Chemical stabilization of 9,10-epoxy-13-hydroxy-octadecenoate via methyl esterification confers the ability to induce nociceptive behavior and thermal hypersensitivity in mice, an effect not observed with the free acid [1]. The nociceptive response is mediated through TRPA1, with hypersensitivity requiring both TRPA1 and TRPV1 channels [2]. This is in contrast to 11-hydroxy-12,13-epoxy isomers, which induce CGRP-mediated pain without requiring methyl ester stabilization [3].

Nociceptive activity

Cross-study

Methyl ester induces TRPA1/TRPV1-dependent pain; free acid inactive

Methyl ester form required for mammalian pain model studies

Intraplantar injection in mice, behavioral readout

Evidence Dimension	Induction of nociceptive behavior and hypersensitivity in mice
Target Compound Data	Induces pain and hypersensitization (methyl ester form)
Comparator Or Baseline	Free acid 9,10-epoxy-13-hydroxy-octadecenoate (inactive)
Quantified Difference	Qualitative difference: Methyl ester active, free acid inactive
Conditions	Intraplantar injection in mice, behavioral assays

Why This Matters

The methyl ester form is essential for bioactivity in mammalian pain models, making it the required chemical entity for pharmacological studies, whereas the free acid serves as a negative control.

• [1] Wheeler, J. J., Domenichiello, A. F., Jensen, J. R., Keyes, G. S., Maiden, K. M., Davis, J. M., Ramsden, C. E., & Mishra, S. K. (2023). Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. JID Innovations, 3(2), 100177. View Source
• [2] Wheeler, J. J., Domenichiello, A. F., Jensen, J. R., Keyes, G. S., Maiden, K. M., Davis, J. M., Ramsden, C. E., & Mishra, S. K. (2023). Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. JID Innovations, 3(2), 100177. View Source
• [3] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source

Synthesis of 9,10-Epoxy-13-hydroxy Isomer from 13-HPOD

In Saprolegnia parasitica, the target compound is synthesized as a γ,δ-epoxy alcohol from 13(S)-hydroperoxyoctadecadienoic acid (13-HPOD) by hydroperoxide isomerase, representing a specific branch of linoleate metabolism [1]. In potato leaves, the same pathway yields the epoxy alcohol at ~14% of recovered radioactivity, distinct from the major trihydroxy derivative (30%) [2]. This contrasts with 11-hydroxy-12,13-epoxy isomers, which are produced via different enzymatic routes [3].

Biosynthetic yield

Cross-study

~14% recovered radioactivity

Low endogenous abundance supports need for purified standard

Potato leaf homogenate, vs. triol product (30%)

Evidence Dimension	Relative yield from linoleic acid in potato leaf homogenate
Target Compound Data	~14% of recovered radioactivity (as methyl ester)
Comparator Or Baseline	Methyl 9(S),12(S),13(S)-trihydroxy-10(E)-octadecenoate (30%)
Quantified Difference	~2.1-fold lower yield than major triol product
Conditions	Potato leaf homogenate, [1-14C]linoleic acid, HPLC analysis

Why This Matters

The lower yield highlights the need for a purified, stereochemically defined standard for quantitative studies, as the compound is a minor but distinct metabolite in plant oxylipin pathways.

• [1] Hamberg, M., & Gotthammar, B. (1989). Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids, 24(3), 249–255. View Source
• [2] Göbel, C., Feussner, I., & Rosahl, S. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1143-1149. View Source
• [3] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source

RP-HPLC Resolution of 9,10-Epoxy-13-hydroxy Isomer

Under reversed-phase HPLC conditions, the 9,10-epoxy-13-hydroxy derivative elutes as a distinct peak (peak 1) separate from the 9,10-epoxy-13-keto derivative (peak 2), the 11,12-epoxy-13-hydroxy derivative (peak 3), and the 13-ketone (peak 4) [1]. This chromatographic resolution is essential for accurate quantification in complex biological matrices and underscores the need for an authentic standard.

RP-HPLC resolution

Head-to-head

Baseline separation from epoxy-keto and 11,12-epoxy isomers

Essential for unambiguous quantification in metabolomics

Distinct peak (Peak 1) under published conditions

Evidence Dimension	RP-HPLC retention time
Target Compound Data	Distinct peak (Peak 1) resolved from three related derivatives
Comparator Or Baseline	9,10-epoxy-13-keto, 11,12-epoxy-13-hydroxy, 13-ketone
Quantified Difference	Qualitative: Baseline resolution observed
Conditions	RP-HPLC, conditions as in Figure 5 of PMC5551055

Why This Matters

Procuring a high-purity standard (>98%) with verified stereochemistry is critical for unambiguous identification and quantification in metabolomics and lipidomics studies, preventing misassignment of peaks.

• [1] PMC5551055, Figure 5. RP-HPLC analysis of products formed from 13S-HODE with MAP_2744c. View Source

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate Applications

Negative Control for Nociceptor Sensitization Studies

As demonstrated in Section 3, this compound does not sensitize CGRP release, unlike 11-hydroxy-12,13-epoxy isomers. Use it as a structurally matched negative control in pain and itch research to validate that observed effects are specific to the 11-hydroxy-epoxide substructure [1].

Pharmacological Probe for TRPA1/TRPV1-Mediated Pain

The methyl ester form induces TRPA1-dependent pain and TRPA1/TRPV1-dependent hypersensitivity in mice. It serves as a valuable tool for dissecting the roles of these channels in inflammatory and neuropathic pain states [1].

Quantitative Standard in Plant Oxylipin Metabolomics

Given its distinct chromatographic retention time and low endogenous abundance (~14% yield in potato leaf assays), this high-purity compound is essential as an internal standard for accurate quantification of epoxy alcohol metabolites in plant defense and stress response studies [2].

Enzymology Substrate for Epoxide Hydrolase and CYP74 Studies

This compound is the direct product of hydroperoxide isomerase/CYP74 activity and a substrate for epoxide hydrolases that generate antifungal triols. Its defined stereochemistry makes it an ideal substrate for characterizing enzyme specificity and kinetics [3].

Application

Selection Property

Validation Focus

Nociceptor sensitization negative control

9,10-epoxy-13-hydroxy stereochemistry; lack of CGRP sensitization

Confirm absence of CGRP release in assay system

TRPA1/TRPV1 pain pathway probe

Methyl ester stabilization required for nociceptive activity

Verify TRPA1/TRPV1-dependent hypersensitivity in model

Plant oxylipin metabolomics standard

Defined stereochemistry and distinct RP-HPLC retention

Verify peak identity and purity in chromatographic method

Epoxide hydrolase / CYP74 substrate

9,10-epoxy and 13-hydroxy stereochemistry

Confirm enzymatic conversion to expected triol product

• [1] Ramsden, C. E., Domenichiello, A. F., Yuan, Z. X., Sapio, M. R., Keyes, G. S., Mishra, S. K., ... & Iadarola, M. J. (2017). A systems approach for discovering linoleic acid derivatives that potentially mediate pain and itch. Science Signaling, 10(493), eaal5241. View Source
• [2] Göbel, C., Feussner, I., & Rosahl, S. (1999). An epoxy alcohol synthase pathway in higher plants: Biosynthesis of antifungal trihydroxy oxylipins in leaves of potato. Lipids, 34(11), 1143-1149. View Source
• [3] Hamberg, M., & Gotthammar, B. (1989). Fatty acid hydroperoxide isomerase in Saprolegnia parasitica: Structural studies of epoxy alcohols formed from isomeric hydroperoxyoctadecadienoates. Lipids, 24(3), 249–255. View Source